N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H16N4O3S/c1-2-22-13-8-11(4-5-12(13)20)9-18-19-14(21)10-23-15-16-6-3-7-17-15/h3-9,20H,2,10H2,1H3,(H,19,21)/b18-9+
• InChI Key: MBDIYKMKLUJYQM-GIJQJNRQSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CSC2=NC=CC=N2)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CSC2=NC=CC=N2)O
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide, also known as EHPAA, is a chemical compound that has gained significant attention in the field of scientific research. It is a hydrazone derivative that exhibits potent biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide is not fully understood, but it has been proposed to act through multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory response. It has also been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and oxidative stress. This compound has been shown to induce the activation of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. This compound has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress. In addition, this compound has been shown to improve cardiac function and reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. It exhibits potent biological activities, making it a promising candidate for the development of new drugs. However, this compound also has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its molecular targets. In addition, this compound has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research of N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Further studies are needed to elucidate the molecular targets of this compound and its mechanism of action. In addition, the safety and efficacy of this compound in humans need to be evaluated in clinical trials. Another area of interest is the development of new synthesis methods for this compound and its derivatives, which may lead to the discovery of more potent and selective compounds.

Synthesis Methods

N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide can be synthesized by the reaction of 2-(2-pyrimidinylthio)acetic acid hydrazide with 3-ethoxy-4-hydroxybenzaldehyde in the presence of a suitable catalyst. The reaction proceeds through the formation of a Schiff base intermediate, which is then reduced to yield this compound. The synthesis of this compound has been optimized to obtain high yields and purity, making it a viable compound for further research.

Scientific Research Applications

N'-(3-ethoxy-4-hydroxybenzylidene)-2-(2-pyrimidinylthio)acetohydrazide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. This compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and suppress tumor growth in animal models. It has also been found to possess neuroprotective and cardioprotective effects, making it a promising candidate for the development of drugs for the treatment of neurological and cardiovascular diseases.